Cas no 1806581-73-6 (2-Phenyl-5-(trifluoromethyl)pyridine-4-methanol)

2-Phenyl-5-(trifluoromethyl)pyridine-4-methanol is a fluorinated pyridine derivative with a phenyl substituent and a hydroxymethyl functional group at the 4-position. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The hydroxymethyl moiety provides a versatile handle for further derivatization, enabling the synthesis of esters, ethers, or other functionalized intermediates. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its balanced electronic and steric properties. Its structural features contribute to improved binding affinity and selectivity in target interactions, supporting applications in drug discovery and material science.

2-Phenyl-5-(trifluoromethyl)pyridine-4-methanol structure

1806581-73-6 structure

Product Name:2-Phenyl-5-(trifluoromethyl)pyridine-4-methanol

CAS No:1806581-73-6

MF:C₁₃H₁₀F₃NO

MW:253.2198138237

CID:4906463

Update Time:2025-06-08

2-Phenyl-5-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Phenyl-5-(trifluoromethyl)pyridine-4-methanol
- Inchi： 1S/C13H10F3NO/c14-13(15,16)11-7-17-12(6-10(11)8-18)9-4-2-1-3-5-9/h1-7,18H,8H2
- InChI Key： UYAGWGYYWIVQID-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C2C=CC=CC=2)C=C1CO)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 264
XLogP3: 2.5
Topological Polar Surface Area: 33.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029005027-250mg	2-Phenyl-5-(trifluoromethyl)pyridine-4-methanol	1806581-73-6	95%	250mg	$1,019.20	2022-03-31
Alichem	A029005027-500mg	2-Phenyl-5-(trifluoromethyl)pyridine-4-methanol	1806581-73-6	95%	500mg	$1,819.80	2022-03-31
Alichem	A029005027-1g	2-Phenyl-5-(trifluoromethyl)pyridine-4-methanol	1806581-73-6	95%	1g	$2,750.25	2022-03-31